N-(4-(N-(1-(benzofuran-2-yl)propan-2-yl)sulfamoyl)phenyl)isobutyramide

• IUPAC Name: N-[4-[1-(1-benzofuran-2-yl)propan-2-ylsulfamoyl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C21H24N2O4S/c1-14(2)21(24)22-17-8-10-19(11-9-17)28(25,26)23-15(3)12-18-13-16-6-4-5-7-20(16)27-18/h4-11,13-15,23H,12H2,1-3H3,(H,22,24)
• InChI Key: RWPZEHVURBXJQE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC(C)CC2=CC3=CC=CC=C3O2
• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol
• CAS No.: 2034513-35-2

Description

“N-(4-(N-(1-(benzofuran-2-yl)propan-2-yl)sulfamoyl)phenyl)isobutyramide” is a chemical compound with the molecular formula C21H24N2O4S and a molecular weight of 400.49. It is related to the class of benzofuran compounds, which are known for their diverse pharmacological properties.

Scientific Research Applications

Identification and Synthesis

• The identification of benzofuran derivatives, such as 5-(2-Aminopropyl)benzofuran (5-APB) and 6-(2-Aminopropyl)benzofuran (6-APB), in internet-purchased products highlights the importance of analytical techniques for substance identification in research chemicals. These methodologies include gas chromatography, liquid chromatography-mass spectrometry, and nuclear magnetic resonance spectroscopy, which are crucial for confirming the identity of complex organic compounds in scientific research (A. Stańczuk et al., 2013).

Chemical Synthesis Applications

• The development of efficient, metal-free methods for synthesizing polysubstituted pyrrole derivatives showcases the utility of benzofuran derivatives in synthesizing heterocyclic compounds. This research demonstrates the significance of such compounds in facilitating cycloaddition reactions, providing a pathway for the synthesis of complex organic molecules with potential applications in pharmaceuticals and materials science (Amrendra Kumar et al., 2017).

Biological Activity Studies

• The study of benzofuran and its derivatives for their antiestrogenic and antitumor activities further underscores the biological significance of these compounds. By modifying polar functional groups in benzofuran derivatives, researchers have developed nonsteroidal antiestrogens with enhanced potency, indicating the potential of benzofuran derivatives in therapeutic applications, especially in hormone-sensitive conditions like breast cancer (E. Angerer et al., 1995).

Antimicrobial and Antifungal Applications

• Research on quaternary ammonium salts derived from benzofuran and related structures demonstrates their antimicrobial and antifungal activities. Such studies contribute to the understanding of how structural variations in benzofuran derivatives influence their biological efficacy, providing valuable information for the development of new antimicrobial agents (A. Fadda et al., 2016).